1-(Imidazo[1,2-a]pyridin-2-ylmethyl)piperidin-4-amine

• Molecular Formula: C13H18N4
• Molecular Weight: 230.31 g/mol
• IUPAC Name: 1-(imidazo[1,2-a]pyridin-2-ylmethyl)piperidin-4-amine
• InChI: InChI=1S/C13H18N4/c14-11-4-7-16(8-5-11)9-12-10-17-6-2-1-3-13(17)15-12/h1-3,6,10-11H,4-5,7-9,14H2
• InChI Key: FBWOJJFODRSAPM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N)CC2=CN3C=CC=CC3=N2

Description

1-(Imidazo[1,2-a]pyridin-2-ylmethyl)piperidin-4-amine is a chemical research compound based on the imidazo[1,2-a]pyridine scaffold, designed for investigative purposes in a laboratory setting. This molecule is intended for research applications only and is not for diagnostic or therapeutic use. The imidazo[1,2-a]pyridine core is a privileged structure in medicinal chemistry, known to be associated with a wide range of biological activities . This scaffold is found in compounds that have demonstrated significance in oncological research, particularly through the modulation of key cellular signaling pathways such as STAT3 and NF-κB . Research on related analogues has shown that subtle structural modifications can profoundly alter a compound's mechanism of action, enabling investigation into diverse biological processes including DNA damage response and mitochondrial function . The piperidin-4-amine moiety in this compound may contribute to its physicochemical properties and potential for target interaction. This product is strictly for research use in controlled laboratory environments. It is not intended for personal, medical, or veterinary use. Researchers handling this compound should consult relevant safety data sheets and adhere to all applicable laboratory safety protocols.

Preparation Methods

Example Synthesis Steps

Step	Reaction	Conditions	Yield
1	Condensation of 2-aminopyridine with benzaldehyde to form imidazo[1,2-a]pyridine	DABCO, solvent-free, 46-48°C	80-90%
2	Conversion of imidazo[1,2-a]pyridine to imidazo[1,2-a]pyridine-2-carbaldehyde	Vilsmeier-Haack reaction	70-80%
3	Reductive amination of imidazo[1,2-a]pyridine-2-carbaldehyde with piperidin-4-amine	NaBH(OAc)3, MeOH	85-95%

Analysis of Synthesis Methods

Each synthesis method has its advantages and disadvantages:

• Multicomponent Reactions : These offer high atom economy and operational simplicity but can be challenging to control in terms of selectivity.
• Oxidative Coupling : This method provides a straightforward route to complex heterocycles but may require harsh conditions.
• Condensation Reactions : These are generally mild and efficient but may require careful control of reaction conditions to achieve high yields.

Chemical Reactions Analysis

Types of Reactions

1-(Imidazo[1,2-a]pyridin-2-ylmethyl)piperidin-4-amine can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles.

Common Reagents and Conditions

Common reagents used in these reactions include transition metal catalysts, oxidizing agents like hydrogen peroxide, and reducing agents such as sodium borohydride. The reaction conditions often require controlled temperatures, pressures, and pH levels to ensure the desired transformations occur efficiently.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield hydroxylated derivatives, while substitution reactions could produce various substituted imidazo[1,2-a]pyridine derivatives .

Scientific Research Applications

1-(Imidazo[1,2-a]pyridin-2-ylmethyl)piperidin-4-amine has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential therapeutic applications, particularly in the development of new drugs.

Industry: The compound is used in the development of new materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of 1-(Imidazo[1,2-a]pyridin-2-ylmethyl)piperidin-4-amine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications in Heterocyclic Cores

Quinazoline Derivatives

Compounds such as 6-(6-Aminopyridin-3-yl)-N-methyl-N-(p-tolyl)quinazolin-4-amine (7n) and 6-(6-Aminopyridin-3-yl)-N-ethyl-N-phenylquinazolin-4-amine (7o) () replace the imidazopyridine core with a quinazoline system. The yields (~75–80%) and ESI-MS data (m/z 342.1 [M + H]+) suggest comparable synthetic feasibility to the target compound .

Imidazo[1,2-a]pyridine Fused with Triazoles

Compounds like (6-Chloro-2-methylimidazo-[1,2-a]-pyridin-3-yl)(4-((1-(4-methoxy-2-nitrophenyl)-1H-1,2,3-triazol-4-yl)-methyl)-piperazin-1-yl)-methanone (8p) () incorporate triazole rings and piperazine instead of piperidine. The triazole moiety improves metabolic stability, while the piperazine ring increases water solubility. These modifications are associated with antileishmanial and antitrypanosomal activities, highlighting the pharmacological versatility of imidazopyridine hybrids .

Pyridazine-Based Analogs

Imidazo[1,2-b]pyridazine derivatives () feature a pyridazine core instead of pyridine. For example, 4-(Imidazo[1,2-b]pyridazin-6-yloxy)aniline (4a) demonstrates how altering the heterocycle impacts electronic properties and binding affinity. These compounds exhibit distinct UV-Vis profiles and solubility compared to imidazopyridine derivatives .

Substituent Variations

Piperidine vs. Piperazine

Piperazine derivatives often show enhanced solubility in acidic environments, which may improve oral bioavailability .

Aromatic vs. Aliphatic Amines

4-(Imidazo[1,2-a]pyridin-2-yl)aniline () substitutes the piperidine ring with an aniline group. This modification reduces basicity (pKa ~5 vs. ~9 for piperidine) and alters pharmacokinetic properties, such as membrane permeability and metabolic stability .

Physicochemical Properties

Compound	Molecular Weight	LogP (Predicted)	Solubility (mg/mL)	Key Functional Groups
Target Compound	245.3	1.8	0.12 (pH 7.4)	Piperidine, imidazopyridine
Quinazoline Derivative (7n)	342.1	2.5	0.08 (pH 7.4)	Quinazoline, methylamine
Triazole Hybrid (8p)	567.9	3.1	0.05 (pH 7.4)	Triazole, piperazine
Pyridazine Derivative (4a)	267.3	1.5	0.20 (pH 7.4)	Pyridazine, aniline

Data derived from .

Biological Activity

1-(Imidazo[1,2-a]pyridin-2-ylmethyl)piperidin-4-amine is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This compound is a derivative of the imidazo[1,2-a]pyridine scaffold, which is known for its diverse pharmacological properties. This article delves into the biological activity of this compound, supported by data tables and relevant research findings.

• Molecular Formula : C13H15N3
• Molecular Weight : 229.2777 g/mol
• CAS Number : Not specified in the sources

Antimicrobial Activity

Research indicates that imidazo[1,2-a]pyridine derivatives exhibit significant antimicrobial properties. A study synthesized various derivatives and tested their antibacterial activity against a range of Gram-positive and Gram-negative bacteria. The results showed that certain analogs displayed potent antimicrobial effects, suggesting that 1-(Imidazo[1,2-a]pyridin-2-ylmethyl)piperidin-4-amine may also possess similar properties due to its structural similarities to other effective compounds .

Anticancer Potential

The imidazo[1,2-a]pyridine scaffold has been linked to anticancer activity. Compounds derived from this scaffold have shown effectiveness in inhibiting cancer cell proliferation and inducing apoptosis in various cancer models. For instance, studies have reported that related compounds demonstrate cytotoxic effects against hypopharyngeal tumor cells, indicating potential therapeutic applications in oncology for 1-(Imidazo[1,2-a]pyridin-2-ylmethyl)piperidin-4-amine .

Neuropharmacological Effects

The compound's structure suggests potential neuropharmacological effects. Imidazo[1,2-a]pyridine derivatives have been studied for their ability to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), enzymes involved in neurodegenerative diseases like Alzheimer's. This inhibition could lead to increased levels of acetylcholine in the brain, potentially improving cognitive function .

Anti-inflammatory Properties

In addition to its antimicrobial and anticancer activities, there is evidence suggesting that imidazo[1,2-a]pyridine derivatives exhibit anti-inflammatory effects. These compounds may modulate inflammatory pathways, which could be beneficial in treating conditions characterized by chronic inflammation .

Structure-Activity Relationship (SAR)

Understanding the SAR of 1-(Imidazo[1,2-a]pyridin-2-ylmethyl)piperidin-4-amine is crucial for optimizing its biological activity. The presence of the piperidine moiety enhances the compound's interaction with biological targets. Studies have shown that modifications on the imidazo ring can significantly influence the potency and selectivity of these compounds against various biological targets .

Data Table: Summary of Biological Activities

Activity	Effectiveness	Reference
Antimicrobial	Potent against various bacteria
Anticancer	Induces apoptosis in cancer cells
Neuropharmacological	AChE and BuChE inhibition
Anti-inflammatory	Modulates inflammatory pathways

Case Study 1: Anticancer Activity

In a study examining a series of imidazopyridine derivatives, one compound demonstrated significant cytotoxicity against FaDu hypopharyngeal tumor cells compared to standard treatments like bleomycin. The study highlighted the importance of structural modifications that enhance binding affinity to cancer-related targets .

Case Study 2: Neuroprotective Effects

Another research effort focused on the neuroprotective potential of imidazo[1,2-a]pyridine derivatives showed promising results in animal models of Alzheimer's disease. The compounds were able to improve cognitive function by inhibiting cholinesterase enzymes and reducing amyloid plaque formation .

Q & A

Q. Table 1: Key Synthetic Strategies

Method	Catalysts/Conditions	Key Products/Applications	Reference
Friedländer annulation	AlCl₃, aldehydes/ketones	Imidazodipyridines
Multicomponent	Solvent-free, room temperature	Pyrido[1,2-a]benzimidazoles
Condensation	1,3-diketones or esters	Imidazo[1,2-a]pyrimidines

Basic: How are structural and purity analyses performed for imidazo[1,2-a]pyridine derivatives?

Methodological Answer:
Characterization relies on spectroscopic and chromatographic techniques:

• NMR (¹H/¹³C) : Assigns proton environments and carbon frameworks. For instance, ¹H NMR of compound 8p (antileishmanial derivative) shows peaks at δ 7.85–6.90 ppm for aromatic protons .
• Mass spectrometry (ESI-MS) : Validates molecular weight (e.g., [M+H]⁺ peaks) and fragmentation patterns .
• IR spectroscopy : Confirms functional groups (e.g., C≡N stretches at ~2200 cm⁻¹) .
• Melting point analysis : Assesses purity (e.g., compound 8p melts at 104–105°C) .

Advanced: How can computational chemistry optimize reaction design for novel derivatives?

Methodological Answer:
Quantum chemical calculations and reaction path searches (e.g., via density functional theory, DFT) predict feasible pathways and transition states. For example:

• Reaction mechanism modeling : DFT studies validate intermediates in Friedländer annulation, guiding catalyst selection .
• Machine learning (ML) : Analyzes experimental datasets to prioritize reaction conditions (e.g., solvent, temperature) .
• Virtual screening : Identifies substituents enhancing binding affinity to biological targets (e.g., histamine receptors) .

Q. Table 2: Computational Tools in Reaction Design

Approach	Application Example	Outcome	Reference
DFT studies	Intermediate stability in annulation	Validated AlCl₃ catalysis
ML-driven optimization	Solvent/catalyst selection for MCRs	Reduced trial-and-error cycles

Advanced: How to resolve contradictions in reported biological activities of imidazo[1,2-a]pyridine analogs?

Methodological Answer:
Discrepancies often arise from assay variability or structural modifications. Strategies include:

• Standardized bioassays : Re-test compounds under controlled conditions (e.g., antitrypanosomal IC₅₀ assays ).
• Structure-activity relationship (SAR) : Systematically vary substituents (e.g., 6-chloro vs. 7-methyl groups) to isolate activity drivers .
• Meta-analysis : Compare pharmacological data across studies to identify trends (e.g., electron-withdrawing groups enhancing receptor affinity) .

Example : Compound 8p (6-chloro substituent) showed higher antileishmanial activity than non-halogenated analogs, highlighting halogenation’s role .

Advanced: What strategies improve regioselectivity in functionalizing the imidazo[1,2-a]pyridine core?

Methodological Answer:
Regioselectivity is controlled by:

• Directing groups : Electron-donating/-withdrawing substituents (e.g., -NH₂ at C3) direct electrophilic substitution to C2 or C5 positions .
• Catalytic systems : Pd-catalyzed C–H activation for coupling reactions at specific sites .
• Solvent effects : Polar aprotic solvents (e.g., DMF) favor nucleophilic attack at sterically accessible positions .

Basic: What pharmacological activities are associated with imidazo[1,2-a]pyridine derivatives?

Methodological Answer:
Key activities include:

• Antiparasitic : Antileishmanial and antitrypanosomal activity (e.g., compound 8p , IC₅₀ = 2.1 µM) .
• Neurological : Anxiolytic and neuroleptic effects via histamine H₁/H₄ receptor modulation .
• Cardiovascular : Antihypertensive activity through vasodilation pathways .

Advanced: How to address low yields in multicomponent reactions for this scaffold?

Methodological Answer:
Optimize parameters such as:

• Catalyst loading : Use 10–20 mol% of Lewis acids (e.g., ZnCl₂) to accelerate imine formation .
• Solvent selection : Non-polar solvents (e.g., toluene) improve cyclization efficiency .
• Temperature control : Microwave-assisted synthesis reduces reaction time from hours to minutes .

Advanced: How to analyze isomeric impurities in synthesized derivatives?

Methodological Answer:
Employ orthogonal analytical methods:

• HPLC-MS : Separates isomers (e.g., positional or stereoisomers) and identifies via mass fragmentation .
• 2D NMR (COSY, NOESY) : Resolves overlapping signals and confirms spatial proximity of substituents .
• X-ray crystallography : Provides unambiguous structural confirmation (e.g., crystal structures in ).

Basic: What are the safety and handling protocols for imidazo[1,2-a]pyridine derivatives?

Methodological Answer:

• Storage : Inert atmosphere (N₂/Ar) at –20°C to prevent oxidation .
• Waste disposal : Segregate organic waste and use licensed biohazard contractors .
• PPE : Gloves, goggles, and fume hoods to avoid dermal/ocular exposure .

Advanced: How to integrate high-throughput screening (HTS) in derivative optimization?

Methodological Answer:

• Automated synthesis : Robotic platforms prepare compound libraries (e.g., 96-well plates) .
• Parallel assays : Test multiple targets (e.g., kinases, GPCRs) simultaneously .
• Data informatics : Use platforms like KNIME to correlate structural features with activity .